Cas no 20120-26-7 (Methyl α-Methyl-4-morpholinepropionate)

• Product name: Methyl α-Methyl-4-morpholinepropionate
• CAS No: 20120-26-7
• MF: C₉H₁₇NO₃
• MW: 187.23618
• CID: 909053
• PubChem ID: 89273

Methyl α-Methyl-4-morpholinepropionate Chemical and Physical Properties

Names and Identifiers

• methyl alpha-methyl-4-morpholinepropionate
• methyl 2-methyl-3-morpholin-4-ylpropanoate
• METHYL 2-METHYL-3-MORPHOLINOPROPANOATE
• methyl 2-methyl-3-(morpholin-4-yl)propanoate
• EINECS 243-527-3
• DTXSID50893282
• 4-Morpholinepropanoic acid, .alpha.-methyl-, methyl ester
• Methyl 2-morpholinomethylpropanoate
• KGDDIHUWJWGQDG-UHFFFAOYSA-N
• LS-12550
• 4-Morpholinepropanoic acid, alpha-methyl-, methyl ester
• NS00084279
• 20120-26-7
• SCHEMBL1816293
• AKOS008963301
• Methyl2-methyl-3-morpholinopropanoate
• Methyl α-Methyl-4-morpholinepropionate

• MDL： MFCD00134816
• Inchi： InChI=1S/C9H17NO3/c1-8(9(11)12-2)7-10-3-5-13-6-4-10/h8H,3-7H2,1-2H3
• InChI Key： KGDDIHUWJWGQDG-UHFFFAOYSA-N
• SMILES： CC(CN1CCOCC1)C(=O)OC

Computed Properties

• Exact Mass: 187.12091
• Monoisotopic Mass: 187.121
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 13
• Rotatable Bond Count: 4
• Complexity: 166
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 38.8Ų
• XLogP3: 0.3

Experimental Properties

• Density: 1.043
• Boiling Point: 261.8°C at 760 mmHg
• Flash Point: 112.1°C
• Refractive Index: 1.453
• PSA: 38.77